5-Pyrrolidinoamylamine
Overview
Description
5-Pyrrolidinoamylamine is a chemical compound with the molecular formula C9H20N2 and a molecular weight of 156.27 . It is used for research and development purposes .
Synthesis Analysis
While specific synthesis methods for this compound were not found, pyrrolidine compounds are often synthesized from different cyclic or acyclic precursors . The synthesis involves ring construction or functionalization of preformed pyrrolidine rings .
Molecular Structure Analysis
The molecular structure of this compound consists of nine carbon atoms, twenty hydrogen atoms, and two nitrogen atoms . However, the specific structural details such as bond lengths and angles were not found in the search results.
Physical and Chemical Properties Analysis
This compound has a molecular weight of 156.27 . The safety data sheet indicates that it should be stored and handled carefully to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . However, specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results .
Scientific Research Applications
Neurological and Psychological Research
Migraine Treatment
Compounds related to 5-Pyrrolidinoamylamine, such as LY334370, have been studied for their effectiveness in treating migraines. They inhibit dural inflammation and have shown clinical efficacy for acute migraine treatment (Filla et al., 2003).
Cognitive Disorders and Alzheimer's Disease
Pyrroloquinoline derivatives, which include this compound analogs, have been explored for treating cognitive deficits associated with dementia and Alzheimer's disease. These compounds demonstrate potential as procognitive agents (Grychowska et al., 2016).
Serotonin Transport Regulation
Research on compounds like this compound has contributed to understanding the regulation of serotonin transporters, which are crucial in psychiatric disorders (Zhu et al., 2004).
Cancer Research
- Antiproliferative Agents: Pyrrolo[2,3-b]pyridine analogues, related to this compound, have shown significant growth inhibitory action against various cancer cell lines. These compounds have the potential to be developed into anticancer agents (Narva et al., 2016).
Metabolic and Genetic Disorders
- P5CS Deficiency: Studies on pyrroline-5-carboxylate synthase (P5CS), which is related to proline biosynthesis, have implications for understanding rare metabolic diseases. P5CS deficiency is associated with various clinical symptoms, including neurodevelopmental delay (Martinelli et al., 2012).
Plant Science
- Plant Defense Mechanisms: Research on pyrroline-5-carboxylate metabolism has revealed its role in plant defense against pathogens. This metabolism is tightly regulated during pathogen infection and abiotic stress (Qamar et al., 2015).
Mechanism of Action
The mechanism of action of 5-Pyrrolidinoamylamine is not clear from the search results. It’s worth noting that the mechanism of action of a chemical compound typically refers to how it interacts with biological systems, which would depend on its intended use and the specific context .
Safety and Hazards
Safety measures for handling 5-Pyrrolidinoamylamine include moving to fresh air if inhaled, washing off with soap and plenty of water if it comes into contact with skin, rinsing with pure water for at least 15 minutes if it comes into contact with eyes, and seeking immediate medical attention if ingested . It’s also advised to avoid dust formation and to use personal protective equipment when handling this compound .
Properties
IUPAC Name |
5-pyrrolidin-1-ylpentan-1-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20N2/c10-6-2-1-3-7-11-8-4-5-9-11/h1-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGARYFRHBPNMCZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CCCCCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00427091 | |
Record name | 5-Pyrrolidinoamylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00427091 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
71302-71-1 | |
Record name | 5-Pyrrolidinoamylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00427091 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-(pyrrolidin-1-yl)pentan-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.